Cas no 1803946-01-1 (2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1803946-01-1
• MF: C₈H₇F₆N₃O
• MW: 275.151102304459
• CID: 4930578
• Update Time: 2025-06-11

2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F6N3O/c9-7(10,11)3-1-5(18-8(12,13)14)6(16)17-4(3)2-15/h1H,2,15H2,(H2,16,17)
• InChI Key： OMDQXKGIIFZRSG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1803946-01-1)

2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by the CAS number 1803946-01-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its nitrogen-containing ring structure, which makes it a versatile scaffold for the development of bioactive molecules. The presence of multiple functional groups, including amino, aminomethyl, trifluoromethoxy, and trifluoromethyl substituents, endows this compound with unique chemical properties and reactivity that are highly valuable for synthetic applications.

The structural features of 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine make it an attractive building block for drug discovery efforts. The combination of electron-withdrawing and electron-donating groups around the pyridine ring can influence its interactions with biological targets, such as enzymes and receptors. Specifically, the amino and aminomethyl groups provide opportunities for hydrogen bonding and further derivatization, while the trifluoromethoxy and trifluoromethyl groups introduce lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel pyridine derivatives as pharmacological agents due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The unique electronic properties of the trifluoromethyl group, in particular, have been exploited to enhance binding affinity and selectivity in drug candidates.

Current research in the field has highlighted the importance of 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial for targeting aberrant signaling pathways in cancer cells. The ability to modify the compound’s structure allows researchers to fine-tune its pharmacokinetic and pharmacodynamic properties, making it a valuable asset in medicinal chemistry libraries.

The synthesis of 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. The introduction of fluorinated substituents poses specific challenges due to their reactivity and sensitivity to environmental conditions. However, recent advancements in synthetic techniques have made it possible to incorporate these groups with high precision.

The biological evaluation of 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has revealed promising activities against several targets. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer metabolism and proliferation. Additionally, preliminary data suggest potential applications in anti-inflammatory therapies by modulating immune responses through interaction with specific signaling pathways.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process for novel drug candidates like 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine. These systems allow researchers to rapidly assess the biological activity of large libraries of compounds against various disease-relevant targets. The integration of computational chemistry tools has further enhanced this process by predicting binding affinities and optimizing molecular structures before experimental validation.

In conclusion, 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1803946-01-1) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as a versatile intermediate in drug discovery underscores its importance in developing next-generation therapeutics. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs.